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Introduction

Coagulin, a bacteriocin produced by certain strains of Bacillus coagulans, presents a
promising natural alternative to chemical preservatives in the food industry.[1][2] Classified as a
pediocin-like, class lla bacteriocin, coagulin exhibits a potent antimicrobial activity, particularly
against Gram-positive bacteria, including several foodborne pathogens and spoilage
organisms.[3][4] Its proteinaceous nature ensures degradation by proteases in the
gastrointestinal tract, addressing consumer demand for clean-label food products.[5] These
application notes provide detailed protocols for the purification, quantification, and application
of coagulin in food preservation, along with a summary of its antimicrobial efficacy and
mechanism of action.

Physicochemical Properties

Coagulin is a small, heat-stable peptide with a molecular mass of approximately 3-4 kDa.[2] It
demonstrates stability over a pH range of 4 to 8 and can withstand heat treatment at 60°C for

up to 90 minutes, making it suitable for processed foods.[2] Its production is associated with a
plasmid, pl4, in Bacillus coagulans 14.[2]

Mechanism of Action: Pore Formation
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As a pediocin-like bacteriocin, coagulin's primary mechanism of action against susceptible
bacteria is the disruption of the cell membrane integrity through pore formation.[3][4] This
process is initiated by the electrostatic interaction of the cationic coagulin peptide with the
negatively charged phospholipids of the bacterial cytoplasmic membrane. Following this initial
binding, coagulin inserts into the membrane, leading to the formation of pores. This results in

the dissipation of the proton motive force (PMF), leakage of essential ions and metabolites, and
ultimately, cell death.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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